Cas no 315496-27-6 (Pyridine,4-chloro-2,3-dimethyl-)

• Product Name: Pyridine,4-chloro-2,3-dimethyl-
• CAS No: 315496-27-6
• MF: C₇H₈ClN
• MW: 141.598120689392
• MDL: MFCD18249991
• CID: 301127
• PubChem ID: 22660262
• Update Time: 2025-06-28

Pyridine,4-chloro-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-chloro-2,3-dimethyl-
• 4-Chloro-2,3-dimethylpyridine
• 4-Chloro-2,3-dimethyl-pyridine
• MFCD18249991
• 315496-27-6
• AB72126
• Dimethyl-4-Chlorpyridin
• CS-0327894
• DTXSID10627348
• SCHEMBL2232005
• WJWLNMWPSHIDHR-UHFFFAOYSA-N
• Pyridine, 4-chloro-2,3-dimethyl- (9CI)
• G14879

• MDL： MFCD18249991
• Inchi： 1S/C7H8ClN/c1-5-6(2)9-4-3-7(5)8/h3-4H,1-2H3
• InChI Key： WJWLNMWPSHIDHR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C)C=1C

Computed Properties

• Exact Mass: 141.03464
• Monoisotopic Mass: 141.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Pyridine,4-chloro-2,3-dimethyl-

4-Chloro-2,3-Dimethylpyridine (CAS No. 315496-27-6): A Comprehensive Overview of Its Chemical Properties and Emerging Applications in Chemical and Biological Research

The compound 4-chloro-2,3-dimethylpyridine (CAS No. 315496-27-6) represents a structurally unique heterocyclic aromatic compound with significant potential in diverse scientific domains. This organic molecule, characterized by a pyridine ring substituted at the 4-position with a chlorine atom and methyl groups at positions 2 and 3, exhibits intriguing chemical reactivity and physicochemical properties. Recent advancements in synthetic methodologies and computational modeling have revitalized interest in its applications across medicinal chemistry, material science, and catalytic systems.

Structurally, the pyridine scaffold provides inherent electron-withdrawing characteristics due to the nitrogen atom’s electronegativity. The presence of two methyl groups adjacent to the nitrogen atom introduces steric hindrance while modulating electronic properties through inductive effects. The chlorine substituent at position 4 further enhances reactivity by creating a polarized electronic environment. This combination of functional groups enables versatile reactivity patterns observed in nucleophilic aromatic substitution (